2-Bromo-4-chloro-3-fluorobenzoic acid

• IUPAC Name: 2-bromo-4-chloro-3-fluorobenzoic acid
• InChI: InChI=1S/C7H3BrClFO2/c8-5-3(7(11)12)1-2-4(9)6(5)10/h1-2H,(H,11,12)
• InChI Key: CPXFMJZURXTLMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)Br)F)Cl
• Molecular Formula: C7H3BrClFO2
• DSSTOX Substance ID: DTXSID701288177
• Molecular Weight: 253.45 g/mol
• CAS RN: 170108-06-2

Description

2-Bromo-4-chloro-3-fluorobenzoic acid is a halogen substituted benzoic acid. It is used in the synthesis of various compounds such as 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one, 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one, 2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid, and 2-bromo-4-fluorobenzamide.

Synthesis Analysis

The synthesis of this compound involves a reaction with the appropriate substrate and CBr4 in anhydrous MeCN. The reaction is monitored using thin-layer chromatography (TLC), and upon completion, the solvent is evaporated under reduced pressure.

Molecular Structure Analysis

The molecular formula of this compound is C7H3BrClFO2. The InChI key is RRKPMLZRLKTDQV-UHFFFAOYSA-N. The SMILES string representation is [O-]C(=O)C1=CC=C(F)C=C1Br.

Physical And Chemical Properties Analysis

This compound is a white to cream solid. It has a melting point range of 169.0-176.0°C. It is soluble in water and methanol.

Scientific Research Applications

Synthesis and Chemical Properties

One significant application involves the synthesis of related compounds such as 2-Fluoro-4-bromobiphenyl, which is a key intermediate for manufacturing flurbiprofen, a non-steroidal anti-inflammatory and analgesic material. The research outlines a practical method for preparing this compound, highlighting the challenges associated with using toxic and volatile chemicals like methyl nitrite and addressing the synthesis's environmental and safety concerns (Qiu et al., 2009).

Environmental Impact and Health Assessment

Another area of application is the health and environmental impact assessment of related brominated compounds, especially those used as flame retardants. Studies on Polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) reveal their trace occurrence in brominated flame retardants and their formation during combustion processes. These compounds' biological effects are similar to their chlorinated analogs, posing potential risks to human health and the environment due to their persistence and bioaccumulation properties. The literature suggests a need for further research into the health effects and exposure risks of these chemicals (Mennear & Lee, 1994).

Safety and Hazards

2-Bromo-4-chloro-3-fluorobenzoic acid should be handled with care to avoid contact with skin and eyes. It is recommended to use personal protective equipment and avoid breathing dust. It should be stored in a cool place and kept tightly closed in a dry and well-ventilated place.

Mechanism of Action

Target of Action

Benzoic acid derivatives are known to interact with various enzymes and receptors in the body, influencing their function .

Mode of Action

The mode of action of 2-Bromo-4-chloro-3-fluorobenzoic acid involves interactions with its targets, leading to changes in their function. For instance, it may participate in free radical reactions, nucleophilic substitutions, and oxidations . The exact nature of these interactions and the resulting changes would depend on the specific target and the physiological context.

Biochemical Pathways

As a benzoic acid derivative, it could potentially influence pathways involving aromatic compounds .

Pharmacokinetics

The bioavailability of such compounds is generally influenced by factors such as solubility, chemical stability, and the presence of functional groups that can interact with biological molecules .

Result of Action

Given its potential interactions with various targets, it could influence a range of cellular processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other chemicals can affect its stability and reactivity . Furthermore, the compound’s action can be influenced by the specific physiological environment in which it is present .

Synthesis routes and methods

Procedure details

To a cooled (−78° C.) solution of DIEA (4.9 mL, 48 mmol) in THF was added dropwise n-BuLi (132 mL, 2.3 eq, 2.5 M). The mixture was stirred at −30° C. for 30 min. Again the reaction mixture was cooled to −78° C., and a solution of 4-chloro-3-fluorobenzoic acid (25 g, 143 mmol) in THF was added over 1 h. The reaction was stirred at −78° C. overnight. The next day a solution of 1,2-dibromo-1,1,2,2-tetrachloroethane (87 g, 267 mmol) in THF was added and the reaction was stirred at −78° C. for further 2 h and then rt for 4 h. The reaction mixture was quenched with H2O, organic layer was separated and aqueous layer washed with Et2O. Aqueous layer acidified with 1.5 N HCl and extracted in EtOAc (2×200 mL), dried over anhydrous Na2SO4, filtered and concentrated to afford Intermediate 12A (30 g, 83.3%). MS (ESI) m/z: 252.6 (M−H)+.